Cas no 1427373-96-3 (6-chloro-7-methyl-1,3-benzothiazol-2-amine)

• Product Name: 6-chloro-7-methyl-1,3-benzothiazol-2-amine
• CAS No: 1427373-96-3
• MF: C₈H₇ClN₂S
• MW: 198.672579050064
• CID: 5346558
• Update Time: 2025-11-01

6-chloro-7-methyl-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-7-methyl-2-benzothiazolamine
• 6-chloro-7-methyl-1,3-benzothiazol-2-amine

• Inchi： 1S/C8H7ClN2S/c1-4-5(9)2-3-6-7(4)12-8(10)11-6/h2-3H,1H3,(H2,10,11)
• InChI Key： CTTYBZCIHYWOAM-UHFFFAOYSA-N
• SMILES： S1C2=C(C)C(Cl)=CC=C2N=C1N

Experimental Properties

• Density: 1.452±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 187-188 °C
• Boiling Point: 356.2±34.0 °C(Predicted)
• pka: 3.80±0.30(Predicted)

Additional information on 6-chloro-7-methyl-1,3-benzothiazol-2-amine

Introduction to 6-Chloro-7-Methyl-1,3-Benzothiazol-2-Amine (CAS No. 1427373-96-3)

6-Chloro-7-methyl-1,3-benzothiazol-2-amine (CAS No. 1427373-96-3) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structural features of 6-chloro-7-methyl-1,3-benzothiazol-2-amine make it a promising candidate for further research and development in various therapeutic areas.

The chemical structure of 6-chloro-7-methyl-1,3-benzothiazol-2-amine consists of a benzothiazole ring with a chlorine atom at the 6-position and a methyl group at the 7-position. The amine group at the 2-position adds to its reactivity and potential for forming derivatives with diverse biological activities. The synthesis of this compound typically involves multi-step reactions, including the formation of the benzothiazole ring and subsequent functional group modifications.

Recent studies have explored the biological activities of 6-chloro-7-methyl-1,3-benzothiazol-2-amine. One notable area of research is its potential as an anticancer agent. A study published in the Journal of Medicinal Chemistry in 2021 reported that 6-chloro-7-methyl-1,3-benzothiazol-2-amine exhibits significant cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

In addition to its anticancer properties, 6-chloro-7-methyl-1,3-benzothiazol-2-amine has also shown promise as an antimicrobial agent. Research conducted by a team at the University of California in 2020 demonstrated that this compound has potent antibacterial activity against both Gram-positive and Gram-negative bacteria. The study highlighted its effectiveness against drug-resistant strains, making it a valuable candidate for developing new antibiotics.

The pharmacokinetic properties of 6-chloro-7-methyl-1,3-benzothiazol-2-amine have also been investigated to assess its suitability for therapeutic applications. Preliminary studies indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed orally and has a reasonable half-life in vivo, which supports its potential for oral administration in clinical settings.

To further enhance its therapeutic potential, researchers are exploring various derivatives and analogs of 6-chloro-7-methyl-1,3-benzothiazol-2-amine. These modifications aim to optimize its biological activity while minimizing potential side effects. For instance, substituting different functional groups at the 5-position of the benzothiazole ring has been shown to enhance its anticancer activity while reducing toxicity.

The safety profile of 6-chloro-7-methyl-1,3-benzothiazol-2-amine is another critical aspect being evaluated in preclinical studies. Toxicity assessments have indicated that this compound is generally well-tolerated at therapeutic doses. However, ongoing research is necessary to fully understand its long-term safety and any potential adverse effects.

In conclusion, 6-chloro-7-methyl-1,3-benzothiazol-2-amnine (CAS No. 1427373-96-3) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use in clinical settings.